Cas no 208114-93-6 (AL 8810 isopropyl ester)

• Product Name: AL 8810 isopropyl ester
• CAS No: 208114-93-6
• MF: C₂₇H₃₇FO₄
• MW: 444.5786921978
• CID: 910580
• PubChem ID: 12112853
• Update Time: 2025-06-08

AL 8810 isopropyl ester Chemical and Physical Properties

Names and Identifiers

• 9alpha,15r-dihydroxy-11beta-fluoro-15-(2,3-dihydro-1h-inden-2-yl)-16,17,18, 19,20-pentanor-prosta-5z,13e-dien-1-oic acid, isopropyl ester
• 9alpha,15r-dihydroxy-11beta-fluoro-15-(2,3-dihydro-1h-inden-2-yl)-16,17,18, 19,20-pentanor-prosta-5z,13e-dien-1-oic acid, iso
• AL 8810 ISOPROPYL ESTER
• propan-2-yl 7-[(1R,2R,3S,5S)-2-[(3R)-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxyprop-1-enyl]-3-fluoro-5-hydroxycyclopentyl]hept-5-enoate
• (Z)-isopropyl 7-((1R,2R,3S,5S)-2-((S,E)-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxyprop-1-enyl)-3-fluoro-5-hydroxycyclopentyl)hept-5-enoate
• 5-Heptenoic acid, 7-[(1R,2R,3S,5S)-2-[(1E,3R)-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxy-1-propen-1-yl]-3-fluoro-5-hydroxycyclopentyl]-, 1-methylethyl ester, (5Z)-
• Propan-2-yl (Z)-7-[(1R,2R,3S,5S)-2-[(E,3R)-3-(2,3-dihydro-1H-inden-2-yl)-3-hydroxyprop-1-enyl]-3-fluoro-5-hydroxycyclopentyl]hept-5-enoate
• HMS3648C21
• 9alpha,15R-dihydroxy-11beta-fluoro-15-(2,3-dihydro-1H-inden-2-yl)-16,17,18,19,20-pentanor-prosta-5Z,13E-dien-1-oic acid, isopropyl ester
• SR-01000946200-1
• AKOS025294879
• SR-01000946200
• 9alpha, 15R- dihydroxy- 11beta- fluoro- 15- (2, 3- dihydro- 1H- inden- 2- yl)- 16, 17, 18, 19, 20- pentanor- prosta- 5Z, 13E- dien- 1- oic acid, isopropyl ester
• 208114-93-6
• CS-0085844
• HY-124200
• AL 8810 isopropyl ester

• Inchi： 1S/C27H37FO4/c1-18(2)32-27(31)12-6-4-3-5-11-23-22(24(28)17-26(23)30)13-14-25(29)21-15-19-9-7-8-10-20(19)16-21/h3,5,7-10,13-14,18,21-26,29-30H,4,6,11-12,15-17H2,1-2H3/b5-3-,14-13+/t22-,23-,24+,25+,26+/m1/s1
• InChI Key： NHXJEEIAJJWMNC-IHMKMYTQSA-N
• SMILES： F[C@H]1C[C@@H]([C@H](C/C=C\CCCC(=O)OC(C)C)[C@H]1/C=C/[C@@H](C1CC2C=CC=CC=2C1)O)O

Computed Properties

• Exact Mass: 444.26800
• Monoisotopic Mass: 444.26758782 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 66.8
• Molecular Weight: 444.6

Experimental Properties

• PSA: 66.76000
• LogP: 4.72180

Additional information on AL 8810 isopropyl ester

AL 8810 isopropyl ester (CAS No. 208114-93-6): A Comprehensive Overview

AL 8810 isopropyl ester, identified by its unique chemical identifier CAS No. 208114-93-6, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its specific molecular structure and properties, has been the subject of extensive studies aimed at elucidating its potential applications and mechanisms of action. The isopropyl ester derivative of AL 8810 exhibits intriguing characteristics that make it a promising candidate for various biochemical and therapeutic interventions.

The molecular structure of AL 8810 isopropyl ester contributes to its unique reactivity and interaction with biological systems. Research has indicated that this compound possesses a high degree of stability, which is crucial for its use in both laboratory settings and potential clinical applications. The stability of the compound under various conditions enhances its suitability for long-term studies and formulation into stable pharmaceutical products.

In recent years, the interest in AL 8810 isopropyl ester has surged due to its potential role in modulating various biological pathways. Studies have suggested that this compound may have significant implications in the treatment of neurological disorders, inflammation, and even certain types of cancer. The ability of AL 8810 isopropyl ester to interact with specific enzymes and receptors has been a focal point for researchers aiming to develop novel therapeutic strategies.

One of the most compelling aspects of AL 8810 isopropyl ester is its mechanism of action. Research has demonstrated that it can activate or inhibit specific signaling pathways, leading to a cascade of biological responses. For instance, studies have shown that AL 8810 isopropyl ester can modulate the activity of kinases, which are key enzymes involved in cell proliferation and differentiation. By targeting these kinases, AL 8810 isopropyl ester may offer a means to regulate cellular processes that are dysregulated in various diseases.

The pharmacokinetic properties of AL 8810 isopropyl ester have also been extensively studied. Researchers have found that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it a promising candidate for oral administration, which would enhance patient compliance and ease of use. Additionally, the compound's high bioavailability suggests that it can reach therapeutic levels in the body efficiently, thereby increasing its efficacy.

Recent advancements in computational chemistry have further enhanced the understanding of AL 8810 isopropyl ester's interactions with biological targets. Molecular docking studies have been instrumental in predicting how the compound binds to specific proteins and enzymes. These studies not only provide insights into the mechanism of action but also help in designing derivatives with improved properties. The integration of computational methods with experimental validation has been a cornerstone in advancing the field of drug discovery.

The potential applications of AL 8810 isopropyl ester extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals, where it may serve as a precursor for developing novel pesticides and herbicides. The compound's ability to interact with biological systems at multiple levels makes it a versatile tool for various chemical applications.

In conclusion, AL 8810 isopropyl ester (CAS No. 208114-93-6) represents a significant advancement in chemical research with potential implications across multiple fields. Its unique molecular structure, stability, and interaction with biological systems make it a promising candidate for therapeutic interventions and industrial applications. As research continues to uncover new aspects of this compound, its role in addressing various challenges in chemistry and biology is expected to expand further.